2-Oxo-3-(benzyloxy)pyridine-1(2H)-acetic acid
Cat. No. B8329852
M. Wt: 259.26 g/mol
InChI Key: WKYWXMBPGPRYKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE035948
Procedure details
1-Ethoxycarbonylmethyl-3-hydroxypyrid-2-one (10 g), prepared as described under Example 2, is dissolved in methanol/water (9:1 v/v) (400 ml). To this solution is added benzyl chloride (3 molar excess) and NaOH until the pH is above 12. The mixture is then refluxed for six hours to give a clear orange solution. The methanol is removed by rotary evaporation and the aqueous solution is extracted with dichloromethane to remove excess benzyl chloride. The aqueous phase is diluted slightly by adding extra water and then acidified to pH 2 using concentrated hydrochloric acid which results in the precipitation of a beige solid. The mixture is cooled and the precipitate filtered off and washed with diethyl ether. The crude product is recrystallised from ethanol to give 3-benzyloxy-1-carboxymethylpyrid-2-one (5.4 g 41%), m.p. 176°-177° C.
Yield
41%
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([CH2:6][N:7]1[CH:12]=[CH:11][CH:10]=[C:9]([OH:13])[C:8]1=[O:14])=[O:5])C.[CH2:15](Cl)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.[OH-].[Na+]>CO.O>[CH2:15]([O:13][C:9]1[C:8](=[O:14])[N:7]([CH2:6][C:4]([OH:3])=[O:5])[CH:12]=[CH:11][CH:10]=1)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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|
Smiles
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C(C)OC(=O)CN1C(C(=CC=C1)O)=O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
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C(C1=CC=CC=C1)Cl
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
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[OH-].[Na+]
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Step Three
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Name
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|
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Quantity
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400 mL
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|
Type
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solvent
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Smiles
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CO.O
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is then refluxed for six hours
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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to give a clear orange solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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The methanol is removed by rotary evaporation
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous solution is extracted with dichloromethane
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CUSTOM
|
Type
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CUSTOM
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|
Details
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to remove excess benzyl chloride
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ADDITION
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Type
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ADDITION
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|
Details
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The aqueous phase is diluted slightly
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ADDITION
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Type
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ADDITION
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|
Details
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by adding extra water
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CUSTOM
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Type
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CUSTOM
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|
Details
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results in the precipitation of a beige solid
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate filtered off
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WASH
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Type
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WASH
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|
Details
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washed with diethyl ether
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product is recrystallised from ethanol
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)OC=1C(N(C=CC1)CC(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.4 g | |
| YIELD: PERCENTYIELD | 41% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
